Calcipotriol Impurity C

• Molecular Formula: C27H40O3
• Molecular Weight: 412.6 g/mol
• InChI: InChI=1S/C27H40O3/c1-17(6-13-25(29)20-8-9-20)23-11-12-24-19(5-4-14-27(23,24)3)7-10-21-15-22(28)16-26(30)18(21)2/h6-7,10,13,17,20,22-26,28-30H,2,4-5,8-9,11-12,14-16H2,1,3H3/t17?,22?,23?,24?,25?,26?,27-/m0/s1
• InChIKey: LWQQLNNNIPYSNX-CNHGJVKFSA-N

Calcipotriol Impurity C Pharmacopoeial Reference Standard

Calcipotriol Impurity C (CAS 113082-99-8), also designated as Calcipotriene Related Compound C by the United States Pharmacopeia (USP) and Calcipotriol EP Impurity C by the European Pharmacopoeia (EP), is a fully characterized trans-isomeric impurity of the antipsoriatic agent Calcipotriol . It is chemically defined as (5E)-calcipotriene, an analogue of vitamin D3 that functions as a Vitamin D Receptor (VDR) ligand [1]. This compound is not intended for therapeutic use but is instead supplied as a certified reference standard for analytical method development, method validation (AMV), and quality control (QC) applications during pharmaceutical synthesis and formulation, ensuring compliance with regulatory guidelines for Abbreviated New Drug Applications (ANDA) and commercial production [2].

Certified Standard USP Calcipotriene Related Compound C / EP Impurity C

Intended Use Analytical method development, validation, QC release

Regulatory Context Supports ANDA and DMF compliance documentation

• [1] MedChemExpress. Calcipotriol Impurity C Product Page. View Source
• [2] SynZeal. Calcipotriol EP Impurity C Product Page. View Source

Analytical Specificity of Calcipotriol Impurity C

In pharmaceutical quality control, the precise identification and quantification of specific impurities are mandated by pharmacopoeial monographs. Calcipotriol Impurity C is a structurally defined trans-isomer that co-elutes or migrates differently than other impurities (e.g., Impurity D or B) and the parent drug in validated analytical methods [1]. Generic vitamin D3 analogs or other calcipotriol impurities are not equivalent substitutes because their distinct stereochemistry and physicochemical properties—such as relative retention time and spectral absorption—directly impact the accuracy, resolution, and reproducibility of HPLC or UPLC assays [2]. The use of an unqualified standard would compromise method validation, lead to erroneous purity assessments, and fail to meet the traceability requirements for regulatory submissions to bodies like the FDA or EMA .

Stereochemical mismatch

Distinct trans-isomer geometry alters chromatographic retention and resolution relative to other impurities.

Unqualified standard risk

Generic reagents lack certified purity and traceability, compromising method accuracy and regulatory acceptance.

Regulatory non-compliance

Pharmacopoeial monographs mandate use of this specific impurity standard for system suitability and limit tests.

• [1] CN113533568A. Method for detecting procarbotriol, impurity C and impurity D in calcipotriol ointment. View Source
• [2] YOU Ya-ning, GENG Qing-guang, WANG Chang-he. Study on Determination Method of Related Substances of Calcipotriol and Stability of Raw Materials. Chinese Journal of Pharmaceutical Analysis, 2016. View Source

Calcipotriol Impurity C Analytical Differentiation Evidence

HPLC Resolution from Adjacent Impurity Peaks

In a validated HPLC method for detecting impurities in Calcipotriol ointment, Calcipotriol Impurity C is chromatographically resolved from both pre-calcipotriol and Impurity D. The resolution between the peak of Impurity C and its adjacent impurity peaks is not less than 1.5, confirming its distinct elution profile and suitability as a reference marker for method specificity [1].

HPLC Resolution

Method context

Rs not less than 1.5

Confirms method specificity for impurity C

Per CN113533568A HPLC conditions

Evidence Dimension	Chromatographic resolution (Rs) between impurity peaks
Target Compound Data	Peak of Calcipotriol Impurity C
Comparator Or Baseline	Adjacent impurity peaks (e.g., pre-calcipotriol, Impurity D)
Quantified Difference	Separation not less than 1.5
Conditions	HPLC method as described in CN113533568A

Why This Matters

This quantified resolution ensures that Calcipotriol Impurity C can be accurately identified and quantified without interference, a critical parameter for method specificity and system suitability in QC laboratories.

• [1] CN113533568A. Method for detecting procarbotriol, impurity C and impurity D in calcipotriol ointment. View Source

Regulatory Acceptance Limit for Impurity C

Pharmaceutical monographs establish specific acceptance criteria for Impurity C. A typical commercial specification for Calcipotriol active pharmaceutical ingredient (API) limits Impurity C ((5E)-calcipotriol) to not more than 1.0% . In a representative batch analysis, the actual measured level of Impurity C was 0.19%, demonstrating the need for a sensitive, impurity-specific analytical method to confirm compliance with this limit .

Acceptance Limit

Specification review

0.19% (measured) vs ≤1.0% limit

Supports batch compliance verification

Representative API batch, area normalization

Evidence Dimension	Percent impurity by area normalization
Target Compound Data	0.19% (representative batch)
Comparator Or Baseline	Acceptance criterion: not more than 1.0%
Quantified Difference	0.19% vs ≤1.0% limit
Conditions	HPLC analysis of Calcipotriol API batch

Why This Matters

This quantifies the regulatory stringency; the reference standard for Impurity C is essential to demonstrate that API batches are within the ≤1.0% limit, a key component of a CMC section for drug approval.

Stability and Storage Requirements

The parent drug, Calcipotriol, is documented to be highly sensitive to light, heat, acid, alkali, and oxidation, requiring strict avoidance of these conditions during production and storage [1]. Consistent with this profile, Calcipotriol Impurity C is supplied with specific storage directives (e.g., store at 4°C, protect from light, under inert gas) to maintain its integrity as a reference standard [2]. While direct comparative stability data between Impurity C and other impurities is limited, the documented lability of the calcipotriol class implies that impurity standards themselves require controlled handling to prevent degradation that would invalidate quantitative assays.

Storage Sensitivity

Class-level

Store at 4°C, protect from light

Standard handling critical for assay integrity

Inferred from calcipotriol class lability

Evidence Dimension	Stability and storage condition
Target Compound Data	Store at 4°C, protect from light, stored under nitrogen
Comparator Or Baseline	Calcipotriol (parent drug) is sensitive to light, heat, acid, alkali, and oxidation.
Quantified Difference	Not applicable for a direct stability comparison, but handling requirements are inferred from class sensitivity.
Conditions	Based on forced degradation study of Calcipotriol and vendor storage recommendations for Impurity C.

Why This Matters

This underscores that the reference standard itself is not inert; its proper storage is a prerequisite for generating reliable quantitative data in stability-indicating methods.

• [1] YOU Ya-ning, GENG Qing-guang, WANG Chang-he. Study on Determination Method of Related Substances of Calcipotriol and Stability of Raw Materials. Chinese Journal of Pharmaceutical Analysis, 2016. View Source
• [2] MedChemExpress. Calcipotriol Impurity C Product Page (Storage). View Source

Purity and Characterization for Quantitative Analysis

Calcipotriol Impurity C is supplied as a fully characterized reference standard, typically with a purity of >95% or >98% as determined by HPLC, and its structure is confirmed by techniques such as NMR and MS [1]. This high level of characterization is in contrast to a generic or unqualified chemical reagent, where the exact purity and identity may not be rigorously established. This ensures that when used as a calibrant or system suitability marker, the measured response in HPLC, LC-MS, or qNMR assays can be directly and accurately related to the concentration of this specific isomer, a fundamental requirement for quantitative impurity analysis.

Characterization

Lot attribute

>98% purity (HPLC), NMR, MS confirmed

Enables accurate quantification as calibrant

Certified CoA differentiator

Evidence Dimension	Purity and Characterization Level
Target Compound Data	>98% purity, fully characterized (NMR, MS, HPLC)
Comparator Or Baseline	Generic/unqualified chemical reagent
Quantified Difference	Not applicable, but the availability of a certified Certificate of Analysis is the key differentiator.
Conditions	Vendor-supplied reference standard

Why This Matters

Procurement of a certified reference standard eliminates the variable of unknown purity, which is a major source of error in quantitative analytical methods used for batch release and stability testing.

• [1] Adooq. Calcipotriol Impurity C Datasheet (Purity). View Source

Calcipotriol Impurity C Application Scenarios

Method Validation for ANDA and DMF Submissions

Analytical scientists developing and validating HPLC or UPLC methods for Calcipotriol drug substance or drug product can use Calcipotriol Impurity C as a primary reference standard to demonstrate specificity, linearity, accuracy, and precision. Its use is critical for establishing that the method can separate and accurately quantify this specific impurity at levels below the pharmacopoeial limit (≤1.0%) from the main drug peak and other process-related impurities . This data is essential for the Chemistry, Manufacturing, and Controls (CMC) section of Abbreviated New Drug Applications (ANDAs) and Drug Master Files (DMFs) [1].

Forced Degradation and Stability-Indicating Method Development

In line with ICH guidelines, Calcipotriol Impurity C is a key marker in forced degradation studies (stress testing) of Calcipotriol formulations. As Calcipotriol is known to be sensitive to light, heat, and oxidation , monitoring the formation or increase of Impurity C under these conditions helps validate that the analytical method is stability-indicating. The standard is used to identify and quantify this specific degradation product, ensuring the method can detect changes in product quality over its shelf life.

Quality Control Batch Release Testing

QC laboratories in pharmaceutical manufacturing facilities rely on Calcipotriol Impurity C as a reference standard for routine batch release testing of Calcipotriol API and finished dosage forms. By comparing the impurity profile of a production batch against this certified standard, analysts can confirm that the level of Impurity C remains within the ≤1.0% acceptance criterion , thereby ensuring batch-to-batch consistency and compliance with regulatory specifications before the product is released to the market.

System Suitability for Compendial Assays

For laboratories following USP or EP monographs for Calcipotriol, Calcipotriol Impurity C (USP Calcipotriene Related Compound C) is often used to prepare system suitability solutions. The resolution of not less than 1.5 between the Impurity C peak and adjacent peaks serves as a quantitative, daily verification of chromatographic system performance before sample analysis [1]. This ensures the validity and reliability of all subsequent analytical results generated from that system.

Application

Selection Property

Validation Focus

Method validation for ANDA/DMF

Certified impurity reference standard

Specificity, linearity, accuracy

Forced degradation studies

Stability-indicating degradation marker

Monitor impurity formation under stress

QC batch release testing

Pharmacopoeial limit compliance marker

Verify Impurity C ≤ limit

System suitability for compendial assays

Resolution standard

Daily resolution criterion verification

• [1] CN113533568A. Method for detecting procarbotriol, impurity C and impurity D in calcipotriol ointment. View Source
• [2] YOU Ya-ning, GENG Qing-guang, WANG Chang-he. Study on Determination Method of Related Substances of Calcipotriol and Stability of Raw Materials. Chinese Journal of Pharmaceutical Analysis, 2016. View Source